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Abstract

This application note details a comprehensive protocol for the qualitative and quantitative
analysis of Adinazolam using Gas Chromatography-Mass Spectrometry (GC-MS).
Adinazolam (CAS No. 37115-32-5), a triazolobenzodiazepine, exhibits anxiolytic and
antidepressant properties. Due to its potential for abuse and emergence as a designer drug,
robust analytical methods are crucial for its detection in forensic toxicology, clinical chemistry,
and pharmaceutical quality control. This document provides detailed methodologies for sample
preparation from biological matrices, GC-MS instrument parameters, and expected analytical
results, including retention time and characteristic mass spectral data.

Introduction

Adinazolam, chemically known as 1-(8-chloro-6-phenyl-4H-[1][2][3]triazolo[4,3-a][1]
[3]benzodiazepin-1-yl)-N,N-dimethylmethanamine, is a derivative of benzodiazepines. While
initially developed for its potential therapeutic effects, it has also been identified in forensic
casework. GC-MS is a powerful and widely used technique for the identification and
guantification of benzodiazepines in complex matrices due to its high sensitivity and specificity.
The electron ionization (EIl) mass spectrum provides a reproducible fragmentation pattern that
serves as a molecular fingerprint for definitive identification.
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Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE) from
Whole Blood

This protocol is adapted for the extraction of benzodiazepines from biological fluids.
Reagents and Materials:

e Whole blood sample

¢ Internal Standard (IS) solution (e.g., Diazepam-d5)

o Carbonate buffer (pH 9.2)

» Diisopropyl ether (or other suitable organic solvent like ethyl acetate)

o Ethyl acetate

¢ Methanol (HPLC grade)

o Centrifuge tubes

o \ortex mixer

Nitrogen evaporator

Procedure:

Pipette 0.5 mL of the whole blood sample into a centrifuge tube.

Add the internal standard solution.

To obtain alkaline conditions, add carbonate buffer (pH 9.2).

Add 2 mL of diisopropyl ether.

Vortex the mixture for 2 minutes to ensure thorough mixing and extraction.
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e Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.
o Carefully transfer the upper organic layer to a clean tube.
o Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

o Reconstitute the dry residue in 100 pL of ethyl acetate. The sample is now ready for GC-MS
analysis.

GC-MS Instrumentation and Conditions

The following parameters are recommended for the analysis of Adinazolam. Instrumentation
can be adapted based on laboratory availability (e.g., Agilent 5975 Series GC/MSD System or
equivalent).
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Parameter

Recommended Condition

Gas Chromatograph

Column

Fused-silica capillary column, e.g., VF-5ms (30
m x 0.25 mm, 0.25 pm film thickness) or similar

non-polar column.

Inlet Temperature

260°C

Injection Mode

Splitless (1 pL injection volume)

Carrier Gas

Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program

Initial temperature of 150°C (hold for 1 min),
ramp at 20°C/min to 200°C (hold for 1 min),
then ramp at 10°C/min to 285°C (hold for 5

min), and finally ramp at 10°C/min to 310°C
(hold for 4 min).

Mass Spectrometer

lonization Mode

Electron lonization (El) at 70 eV

lon Source Temperature 250°C
Transfer Line Temp. 285°C
Mass Scan Range m/z 40-550

Acquisition Mode

Full Scan for qualitative analysis, Selected lon

Monitoring (SIM) for quantitative analysis.

Data Presentation
Quantitative Data Summary

The following table summarizes the key quantitative parameters for the GC-MS analysis of

Adinazolam.
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Parameter Value Reference
Chemical Information
The Center for Forensic
CAS Number 37115-32-5 ) )
Science Research & Education
Molecular Formula C19H18CINs World Health Organization
Molecular Weight 351.8 g/mol World Health Organization
Chromatographic Data
_ ] ) The Center for Forensic
Retention Time (RT) ~6.04 min

Science Research & Education

Kovats Retention Index (RI)

3060 (Standard non-polar

column)

PubChem

Mass Spectrometry Data (EI)

Molecular lon [M]* m/z 351 Inferred from molecular weight
Inferred from typical
Base Peak m/z 58 fragmentation of similar

compounds

Key Fragment lons (m/z)

44,70, 241, 307, 351

Inferred from typical
fragmentation patterns of

benzodiazepines

Validation Data

Limit of Detection (LOD)

0.02 - 0.53 ng/mL (General

benzodiazepine method)

Application of GC-MS/MS
technique for the determination
of benzodiazepines in blood

samples

Limit of Quantification (LOQ)

1 -2 ng/mL (General

benzodiazepine method)

Application of GC-MS/MS
technique for the determination
of benzodiazepines in blood

samples
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Note: The mass spectrometry data for Adinazolam is available in the SWGDRUG and the
Maurer, Meyer, Pfleger, Weber (MMPW) mass spectral libraries. It is recommended to compare
acquired spectra with a traceable reference standard or a validated library entry for positive
identification.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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